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Compound of Interest

Compound Name: Sclerin

Cat. No.: B1202909

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sclerin is a chemical compound with the molecular formula C13H1404.[1] While it is
catalogued in chemical databases, a comprehensive review of publicly available scientific
literature reveals a significant lack of research on its discovery, origin, and biological activities.
This guide summarizes the known chemical information for Sclerin and highlights the current
void in our understanding of its potential pharmacological significance.

Chemical and Physical Properties

The fundamental chemical and physical properties of Sclerin, as compiled from available
database entries, are presented below. This information serves as a foundational reference for
any future research endeavors.
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Property Value Source
Molecular Formula C13H1404 PubChem[1]
Molecular Weight 234.25 g/mol PubChem[1]

8-hydroxy-4,5,6,7-tetramethyl-
IUPAC Name i ) PubChem[1]
4H-isochromene-1,3-dione

CAS Number 13277-76-4 PubChem[1]

, CC1C2=C(C(=C(C(=C2C)C)C)
Canonical SMILES PubChem[1]
0)C(=0)0C1=0

Discovery and Origin

There is currently no available information in the scientific literature detailing the discovery or
origin of Sclerin. It is unclear whether this compound is a natural product, a synthetic molecule,
or a byproduct of another chemical process. The absence of this information precludes a
discussion on its natural source or the synthetic routes for its preparation.

Biological Activity and Signaling Pathways

A thorough search of scientific databases has yielded no published studies on the biological
activity of Sclerin. Consequently, there is no data on its mechanism of action, potential
therapeutic effects, or its interactions with any biological signaling pathways. The core
requirements of providing quantitative data on its biological effects and detailed experimental
protocols cannot be fulfilled at this time due to the lack of primary research.

Future Directions

The absence of research on Sclerin presents a unique opportunity for discovery. Its chemical
structure, an isochromene-1,3-dione derivative, may warrant investigation for various biological
activities. Future research could focus on:

o Synthesis and Characterization: Developing a reliable synthetic protocol for Sclerin to
enable further studies.
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 Biological Screening: Assessing the compound's activity in a broad range of in vitro and in
Vivo assays to identify potential therapeutic areas.

e Mechanism of Action Studies: If biological activity is identified, subsequent research could
elucidate the underlying mechanism and the signaling pathways involved.

Conclusion

While the chemical entity "Sclerin” is defined, it remains a scientific unknown in terms of its
history and biological function. This guide serves to transparently communicate the current lack
of available data and to encourage the scientific community to explore the potential of this
uninvestigated molecule. As no experimental data is available, the creation of diagrams for
signaling pathways or experimental workflows is not possible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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